Cas no 862812-03-1 (4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 862812-03-1
• MF: C₁₈H₁₃FN₄O₂S
• MW: 368.384825468063
• CID: 5979764
• PubChem ID: 15944724
• Update Time: 2025-10-30

4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• 4-fluoro-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)benzenesulfonamide
• Benzenesulfonamide, 4-fluoro-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-
• 4-fluoro-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• F0657-0678
• AKOS002055272
• 4-fluoro-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzenesulfonamide
• CHEMBL1423081
• MLS000697173
• SMR000237704
• 862812-03-1

• Inchi： 1S/C18H13FN4O2S/c19-14-5-7-16(8-6-14)26(24,25)22-15-4-1-3-13(11-15)17-12-23-10-2-9-20-18(23)21-17/h1-12,22H
• InChI Key： GSJJDDIAXMXTSI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=CN4C(=N3)N=CC=C4)=C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 368.07432501g/mol
• Monoisotopic Mass: 368.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide

4-Fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide: A Comprehensive Overview

4-Fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 862812-03-1) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, also known as BMS-747158, is a member of the imidazopyrimidine class of compounds and has been extensively studied for its potential therapeutic applications, particularly in oncology.

The chemical structure of 4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide features a benzene ring substituted with a fluoro group and a sulfonamide moiety, which is linked to an imidazopyrimidine core. This unique structural arrangement confers the compound with high affinity and selectivity for specific protein targets, making it a valuable tool in both basic research and clinical settings.

Recent studies have highlighted the potential of BMS-747158 as an inhibitor of the Janus kinase (JAK) family of non-receptor tyrosine kinases. JAKs play a crucial role in signal transduction pathways that are involved in various cellular processes, including proliferation, differentiation, and survival. Dysregulation of JAK signaling has been implicated in several diseases, most notably chronic inflammatory conditions and certain types of cancer.

In preclinical models, BMS-747158 has demonstrated potent inhibitory activity against JAK1 and JAK2, with minimal effects on JAK3 and Tyk2. This selectivity profile is advantageous as it reduces the risk of off-target effects and potential side effects associated with broader kinase inhibition. The compound's ability to modulate JAK signaling has been evaluated in various cell lines and animal models, showing promising results in reducing inflammation and tumor growth.

Clinical trials have further validated the therapeutic potential of BMS-747158. Phase I and II trials have shown that the compound is well-tolerated by patients and exhibits a favorable safety profile. In patients with myeloproliferative neoplasms (MPNs), such as polycythemia vera (PV) and essential thrombocythemia (ET), treatment with BMS-747158 has led to significant improvements in symptoms and hematological parameters. These findings suggest that the compound may offer a new treatment option for patients with MPNs who are resistant to or intolerant of current therapies.

In addition to its role as a JAK inhibitor, BMS-747158 has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and interferon-gamma (IFN-γ). This property makes it a promising candidate for the treatment of autoimmune disorders such as rheumatoid arthritis (RA) and psoriasis.

The pharmacokinetic properties of BMS-747158 have been extensively characterized. The compound exhibits good oral bioavailability, allowing for convenient dosing regimens in clinical settings. Its half-life is sufficiently long to support once-daily dosing, which enhances patient compliance. Furthermore, the compound's low potential for drug-drug interactions makes it suitable for use in combination therapy regimens.

In conclusion, 4-fluoro-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 862812-03-1), or BMS-747158, represents a significant advancement in the development of targeted therapies for diseases involving dysregulated JAK signaling. Its potent inhibitory activity, favorable safety profile, and broad therapeutic potential make it an exciting candidate for further clinical investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.